Cas no 923255-50-9 (2-{(5-methyl-1,2,4-oxadiazol-3-yl)methylsulfanyl}acetic acid)

• Product Name: 2-{(5-methyl-1,2,4-oxadiazol-3-yl)methylsulfanyl}acetic acid
• CAS No: 923255-50-9
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 4665183
• Update Time: 2025-05-20

2-{(5-methyl-1,2,4-oxadiazol-3-yl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]thio]-
• 2-{(5-methyl-1,2,4-oxadiazol-3-yl)methylsulfanyl}acetic acid

• Inchi： 1S/C6H8N2O3S/c1-4-7-5(8-11-4)2-12-3-6(9)10/h2-3H2,1H3,(H,9,10)
• InChI Key： IJSJYNJJRJDZNN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1N=C(C)ON=1

Additional information on 2-{(5-methyl-1,2,4-oxadiazol-3-yl)methylsulfanyl}acetic acid

2-{(5-Methyl-1,2,4-Oxadiazol-3-yl)methylsulfanyl}acetic Acid: A Comprehensive Overview

2-{(5-Methyl-1,2,4-Oxadiazol-3-yl)methylsulfanyl}acetic acid, also known by its CAS number 923255-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a 1,2,4-oxadiazole ring with a methylsulfanyl group and an acetic acid moiety. The oxadiazole ring is a heterocyclic structure that imparts interesting electronic properties to the compound, making it a valuable substrate for various chemical reactions and applications.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient construction of the methylsulfanyl group and the integration of the oxadiazole ring. These improvements have not only enhanced the yield of the compound but also opened new avenues for its application in drug discovery and material science.

In terms of biological activity, 2-{(5-methyl-1,2,4-oxadiazol-3-yl)methylsulfanyl}acetic acid has shown promising results in preliminary studies. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. The presence of the sulfur-containing group (methylsulfanyl) is believed to contribute significantly to its bioactivity by enhancing its ability to interact with biological targets.

Beyond its biological applications, this compound has also garnered attention in the field of material science. The oxadiazole ring's ability to form stable conjugated systems makes it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer-based materials to improve their electrical properties. Such applications highlight the versatility of this molecule across diverse scientific disciplines.

The environmental impact of 2-{(5-methyl-1,2,4-oxadiazol-3-yl)methylsulfanyl}acetic acid is another area of growing interest. As concerns about sustainability and eco-friendly chemical practices increase, understanding the degradation pathways and toxicity profiles of such compounds becomes crucial. Preliminary studies suggest that this compound undergoes rapid biodegradation under aerobic conditions, which is a positive indicator for its environmental compatibility.

In conclusion, 2-{(5-methyl-1,2,4-Oxadiazol-3-yl)methylsulfanyl}acetic acid (CAS No. 923255-50-9) stands out as a versatile and intriguing molecule with potential applications in pharmacology and material science. Its unique structure and functional groups make it a valuable subject for further research. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.